2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-nitro-4-[4-(trifluoromethoxy)phenyl]benzoic acid
• InChI: InChI=1S/C14H8F3NO5/c15-14(16,17)23-10-4-1-8(2-5-10)9-3-6-11(13(19)20)12(7-9)18(21)22/h1-7H,(H,19,20)
• InChI Key: QQULLPXNMAOBPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])OC(F)(F)F
• Molecular Formula: C14H8F3NO5
• DSSTOX Substance ID: DTXSID90691805
• Molecular Weight: 327.21 g/mol
• CAS RN: 1261578-47-5

Description

2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid (2-NTPB) is a synthetic organic compound that is used in a wide range of scientific research applications. It is a white crystalline solid with a melting point of 115-117°C and a molecular weight of 248.22 g/mol. 2-NTPB is a potent inhibitor of enzymes that are involved in the synthesis of fatty acids, such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS). It has been used to study the regulation of fatty acid metabolism in vivo and in vitro, as well as to investigate the role of ACC and FAS in the regulation of cellular metabolism.

Scientific Research Applications

2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It has been used to study the regulation of fatty acid metabolism in vivo and in vitro, as well as to investigate the role of ACC and FAS in the regulation of cellular metabolism. It has also been used to study the role of fatty acid metabolism in the regulation of cholesterol and triglyceride levels in the blood. Additionally, it has been used to study the role of fatty acid metabolism in the development and progression of various diseases, such as diabetes, obesity, and cardiovascular disease.

Mechanism of Action

2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% is a potent inhibitor of enzymes that are involved in the synthesis of fatty acids, such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS). ACC is a key enzyme in the regulation of fatty acid synthesis, and is responsible for the conversion of acetyl-CoA to malonyl-CoA, which is then used in the synthesis of fatty acids. FAS is a key enzyme in the synthesis of long-chain fatty acids, and is responsible for the conversion of malonyl-CoA to long-chain fatty acids. By inhibiting the activity of ACC and FAS, 2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% can block the synthesis of fatty acids, and thus reduce the levels of fatty acids in the body.
Biochemical and Physiological Effects
2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce the levels of fatty acids in the body, as well as to reduce the levels of cholesterol and triglycerides in the blood. In addition, it has been shown to reduce the levels of glucose in the blood, and to improve insulin sensitivity. Furthermore, it has been shown to reduce inflammation, to reduce the risk of cardiovascular disease, and to reduce the risk of obesity.

Advantages and Limitations for Lab Experiments

2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is a potent inhibitor of enzymes involved in fatty acid synthesis, and thus can be used to study the regulation of fatty acid metabolism in vivo and in vitro. Additionally, it is relatively easy to synthesize and is commercially available in a range of concentrations. A limitation of 2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% is that it has a relatively short half-life, and thus must be used quickly after synthesis. Furthermore, it is not suitable for use in humans or animals, as it can have adverse effects.

Future Directions

There are a number of potential future directions for the use of 2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% in scientific research. One potential direction is to use it as a tool to study the role of fatty acid metabolism in the development and progression of various diseases, such as diabetes, obesity, and cardiovascular disease. Additionally, it could be used to study the role of fatty acid metabolism in the regulation of cholesterol and triglyceride levels in the blood. Furthermore, it could be used to study the role of fatty acid metabolism in the regulation of inflammation and immune responses. Finally, it could be used to study the role of fatty acid metabolism in the regulation of energy metabolism and body weight.

Synthesis Methods

2-Nitro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% is synthesized from 4-trifluoromethoxybenzoic acid and nitrobenzene. The reaction is carried out in an aqueous solution of sodium hydroxide, and the product is isolated as a white crystalline solid. The reaction is illustrated in Figure 1.